Cas no 1261774-32-6 (3-Fluoro-5-hydroxy-2-(perfluorophenyl)pyridine)

• Product Name: 3-Fluoro-5-hydroxy-2-(perfluorophenyl)pyridine
• CAS No: 1261774-32-6
• MF: C₁₁H₃F₆NO
• MW: 279.138043642044
• CID: 4921117
• Update Time: 2025-10-19

3-Fluoro-5-hydroxy-2-(perfluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-5-hydroxy-2-(perfluorophenyl)pyridine
• 3-Fluoro-5-hydroxy-2-(perfluorophenyl)pyridine

• Inchi： 1S/C11H3F6NO/c12-4-1-3(19)2-18-11(4)5-6(13)8(15)10(17)9(16)7(5)14/h1-2,19H
• InChI Key： XGBGCJQGNGERJK-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1C(=CC(=CN=1)O)F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 306
• XLogP3: 2.8
• Topological Polar Surface Area: 33.1

Additional information on 3-Fluoro-5-hydroxy-2-(perfluorophenyl)pyridine

Comprehensive Overview of 3-Fluoro-5-hydroxy-2-(perfluorophenyl)pyridine (CAS No. 1261774-32-6)

3-Fluoro-5-hydroxy-2-(perfluorophenyl)pyridine (CAS No. 1261774-32-6) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by a perfluorophenyl group and a hydroxy substituent, exhibits remarkable stability and reactivity, making it a valuable intermediate in organic synthesis. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The growing interest in fluorinated compounds like 3-Fluoro-5-hydroxy-2-(perfluorophenyl)pyridine stems from their ability to enhance metabolic stability and bioavailability in drug candidates. Recent studies highlight the role of perfluorophenyl moieties in improving binding affinity to target proteins, a topic frequently searched in AI-driven drug design platforms. Additionally, the compound's pyridine core aligns with current trends in heterocyclic chemistry, a hot topic in academic and industrial research.

From an environmental perspective, the demand for sustainable fluorination methods has surged, with 3-Fluoro-5-hydroxy-2-(perfluorophenyl)pyridine serving as a case study for greener synthetic routes. Questions like "How to reduce fluorinated waste in synthesis?" or "What are alternatives to traditional fluorination reagents?" dominate search engine queries, reflecting the industry's shift toward eco-friendly practices. This compound's synthesis often involves catalytic fluorination, a technique praised for its atom economy and reduced hazardous byproducts.

In material science, 3-Fluoro-5-hydroxy-2-(perfluorophenyl)pyridine is investigated for its potential in designing high-performance polymers and liquid crystals. Its perfluorophenyl group contributes to thermal stability and chemical resistance, properties highly sought after in electronics and coatings. Searches for "fluorinated pyridines in OLEDs" or "heat-resistant polymers" underscore the compound's relevance in next-generation technologies.

Analytical challenges associated with 3-Fluoro-5-hydroxy-2-(perfluorophenyl)pyridine, such as quantification via HPLC or NMR, are frequently discussed in scientific forums. Researchers often inquire about "optimizing separation methods for fluorinated pyridines" or "interpreting ¹⁹F-NMR spectra," highlighting the need for advanced analytical protocols. The compound's distinct fluorine signals make it a model for methodological development in spectroscopy.

Regulatory considerations for 3-Fluoro-5-hydroxy-2-(perfluorophenyl)pyridine focus on its classification under REACH and other chemical inventories. While not a hazardous substance, its persistent nature warrants careful handling, a topic addressed in ESG (Environmental, Social, and Governance) reports. Queries like "REACH compliance for fluorinated intermediates" reflect industry concerns about regulatory alignment.

In conclusion, 3-Fluoro-5-hydroxy-2-(perfluorophenyl)pyridine (CAS No. 1261774-32-6) exemplifies the intersection of innovation and responsibility in modern chemistry. Its applications span drug discovery, materials science, and green chemistry, resonating with global trends toward sustainable and high-value chemical solutions. As research progresses, this compound will likely remain a focal point for interdisciplinary advancements.